4'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside

Description

4'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside is an N-acetyl-alpha-D-glucosaminide with a 4-nitrophenyl group replacing the anomeric hydroxy hydrogen . It functions as a chromogenic compound . Other names include p-Nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside and 4-Nitrophenyl N-acetyl-alpha-D-glucosaminide . The molecular formula is C14H18N2O8 and the molecular weight is 342.30 g/mol .

This compound is useful as a substrate for assays of N-acetyl-alpha-galactosaminidase, which is used in the detection of Sanfilippo syndrome B . It is also a substrate for b-L-fucosidases .

A similar compound is p-Nitrophenyl N-acetyl-beta-D-glucosaminide, which also has a 4-nitrophenyl group replacing the anomeric hydroxy hydrogen .

• CAS No.: 10139-02-3
• Product Name: 4'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside
• Molecular Formula: C14H18N2O8
• Molecular Weight: 342.3 g/mol
• IUPAC Name: N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-4-2-8(3-5-9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12-,13-,14+/m1/s1
• Standard InChIKey: OMRLTNCLYHKQCK-KSTCHIGDSA-N
• SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)O
• Synonyms: GlcNAc1-α-PNP
• PubChem Compound: 82398
• Last Modified: Sep 14 2023